Cas no 37777-71-2 (2-(4-Chloro-2-nitrophenyl)acetic Acid)

• Product Name: 2-(4-Chloro-2-nitrophenyl)acetic Acid
• CAS No: 37777-71-2
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD11036386
• CID: 54759
• PubChem ID: 271552
• Update Time: 2025-10-30

2-(4-Chloro-2-nitrophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nitrophenylacetic acid
• 2-(4-CHLORO-2-NITROPHENYL)ACETIC ACID
• BENZENEACETIC ACID, 4-CHLORO-2-NITRO
• 2-nitro-4-chlorophenylacetic acid
• 2-Nitro-4-chlor-phenylessigsaeure
• 4-chloro-2-nitro-benzeneacetic acid
• (4-Chloro-2-nitro-phenyl)-acetic acid
• 4-Chloro-2-nitrobenzeneacetic acid
• SCHEMBL442788
• 4-chloro-2-nitro-phenylacetic acid
• FT-0648021
• AC-26996
• A823866
• SB36922
• BB 0258813
• DTXSID20297298
• (4-chloro-2-nitrophenyl)acetic acid
• CS-0060422
• 37777-71-2
• AKOS000113541
• NSC 115143
• 2-(4-chloro-2-nitrophenyl)aceticacid
• NSC-115143
• NSC115143
• LCZC2021
• BCP18242
• SY030749
• AS-33220
• MFCD11036386
• J-514981
• STL294762
• 2-(4-Chloro-2-nitrophenyl)acetic Acid

• MDL： MFCD11036386
• Inchi： 1S/C8H6ClNO4/c9-6-2-1-5(3-8(11)12)7(4-6)10(13)14/h1-2,4H,3H2,(H,11,12)
• InChI Key： FLZUSUKBKOZJLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])CC(=O)O

Computed Properties

• Exact Mass: 214.99900
• Monoisotopic Mass: 214.998535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1

Experimental Properties

• Density: 1.532
• Boiling Point: 361.2℃ at 760mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.61
• PSA: 83.12000
• LogP: 2.39850

2-(4-Chloro-2-nitrophenyl)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-Chloro-2-nitrophenyl)acetic Acid

Comprehensive Overview of 2-(4-Chloro-2-nitrophenyl)acetic Acid (CAS No. 37777-71-2): Properties, Applications, and Industry Insights

2-(4-Chloro-2-nitrophenyl)acetic Acid (CAS No. 37777-71-2) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This nitrophenyl derivative features a chloro and nitro functional group, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C8H6ClNO4, and structural properties have drawn attention from researchers exploring drug discovery, agrochemicals, and material science. Below, we delve into its characteristics, applications, and emerging trends.

The compound’s chemical structure includes a phenyl ring substituted with a chlorine atom at the 4-position and a nitro group at the 2-position, linked to an acetic acid moiety. This configuration contributes to its reactivity in nucleophilic substitution and condensation reactions, which are critical for producing heterocyclic compounds. Recent studies highlight its role in developing anti-inflammatory agents and antimicrobial precursors, aligning with the growing demand for novel bioactive molecules in healthcare.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 2-(4-Chloro-2-nitrophenyl)acetic Acid to minimize waste and energy consumption. This aligns with global trends toward sustainable manufacturing, a topic frequently searched in AI-driven literature and scientific databases. Questions like "How to optimize the yield of nitrophenyl derivatives?" or "What are the alternatives to traditional nitration methods?" reflect user interest in improving synthetic efficiency.

The compound’s physicochemical properties, such as solubility in polar solvents (ethanol, DMSO) and melting point range, are crucial for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity assessment, addressing another frequent query: "How to characterize nitrophenylacetic acid derivatives?". These methods ensure compliance with quality control standards in industrial applications.

Beyond pharmaceuticals, 2-(4-Chloro-2-nitrophenyl)acetic Acid is explored in material science for designing organic semiconductors and photoactive materials. Its electron-withdrawing groups enhance charge transport properties, a feature leveraged in optoelectronic devices. This interdisciplinary potential makes it a recurring subject in patent filings and academic publications, particularly in journals focusing on advanced functional materials.

To address safety and handling, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended, though the compound is not classified under stringent regulatory lists. This distinction is vital for laboratories seeking compliant intermediates without restrictive licensing requirements.

In summary, 2-(4-Chloro-2-nitrophenyl)acetic Acid (CAS No. 37777-71-2) exemplifies the intersection of synthetic chemistry and applied research. Its adaptability across industries—from pharmaceuticals to renewable energy—positions it as a compound of enduring scientific and commercial interest. Future advancements may focus on catalytic processes and derivative diversification, further expanding its utility.